Cas no 2680875-89-0 (2-[2-(2,2,2-trifluoro-N-methylacetamido)ethoxy]benzoic acid)

• Product Name: 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethoxy]benzoic acid
• CAS No: 2680875-89-0
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 6613902
• PubChem ID: 165938274
• Update Time: 2025-06-29

2-[2-(2,2,2-trifluoro-N-methylacetamido)ethoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680875-89-0
• EN300-28288315
• 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethoxy]benzoic acid

• Inchi： 1S/C12H12F3NO4/c1-16(11(19)12(13,14)15)6-7-20-9-5-3-2-4-8(9)10(17)18/h2-5H,6-7H2,1H3,(H,17,18)
• InChI Key： MGZSJAQABOYTQH-UHFFFAOYSA-N
• SMILES： FC(C(N(C)CCOC1C=CC=CC=1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethoxy]benzoic acid

Comprehensive Overview of 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethoxy]benzoic acid (CAS No. 2680875-89-0): Properties, Applications, and Industry Insights

The chemical compound 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethoxy]benzoic acid (CAS No. 2680875-89-0) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile applications. This trifluoromethyl-containing derivative combines a benzoic acid core with a N-methylacetamido side chain, offering enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its potential as a bioactive intermediate in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated organic compounds like 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethoxy]benzoic acid has surged, driven by their applications in precision medicine and sustainable agriculture. The trifluoroacetyl group in its structure contributes to improved lipophilicity, a critical factor in optimizing drug delivery systems. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to verify its purity, which typically exceeds 98% in commercial samples.

The synthesis of CAS 2680875-89-0 involves multi-step organic reactions, including etherification and amide coupling, with strict control over reaction conditions to ensure yield optimization. Its ethoxy linker enhances molecular flexibility, making it valuable for designing small-molecule inhibitors. Recent publications highlight its role in developing anti-inflammatory agents, aligning with the growing focus on chronic disease management.

From an industrial perspective, 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethoxy]benzoic acid complies with REACH regulations and is handled under standard laboratory safety protocols. Its stability under ambient conditions facilitates logistics, though storage below 25°C is recommended for long-term preservation. The compound’s electrophilic properties also make it a candidate for click chemistry applications, a trending topic in bioconjugation research.

Environmental considerations are paramount in modern chemistry, and this compound’s low ecotoxicity profile positions it favorably compared to traditional halogenated analogs. Innovations in green chemistry have enabled reduced waste generation during its production, addressing the pharmaceutical industry’s push toward carbon-neutral manufacturing. These attributes contribute to its rising popularity in academic and industrial R&D pipelines.

Market analysts project steady growth for fluorine-based intermediates, with CAS 2680875-89-0 serving niche applications in proteomics and material science. Its compatibility with high-throughput screening platforms further enhances its utility in drug candidate optimization. As regulatory agencies emphasize structure-activity relationship (SAR) studies, this compound’s well-defined molecular descriptor set offers distinct advantages for computational modeling.

Future research directions may explore its derivatization for targeted therapies, leveraging the benzoic acid scaffold for covalent bonding strategies. With patents increasingly covering trifluoromethylated compounds, 2680875-89-0 represents a strategic asset in intellectual property portfolios. Collaborative studies between academia and biotech firms continue to uncover novel applications, reinforcing its status as a high-value chemical entity in modern synthetic chemistry.